![molecular formula C15H15FN2O2 B1644488 N-(3-amino-2-methylphenyl)-2-(3-fluorophenoxy)acetamide CAS No. 954255-33-5](/img/structure/B1644488.png)
N-(3-amino-2-methylphenyl)-2-(3-fluorophenoxy)acetamide
Overview
Description
N-(3-amino-2-methylphenyl)-2-(3-fluorophenoxy)acetamide is a useful research compound. Its molecular formula is C15H15FN2O2 and its molecular weight is 274.29 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemoselective Acetylation for Antimalarial Drug Synthesis
Chemoselective acetylation of 2-aminophenol derivatives, a process relevant to compounds like N-(3-amino-2-methylphenyl)-2-(3-fluorophenoxy)acetamide, has been explored for synthesizing intermediates in antimalarial drugs. The study by Magadum and Yadav (2018) demonstrates the use of immobilized lipase for the acetylation of amino groups in phenols, a method that could be applied to the synthesis of complex antimalarial agents and other pharmaceuticals Magadum & Yadav, 2018.
Photoreactions in Drug Metabolism
The photoreactions of flutamide, a compound with structural similarities, in different solvents have been studied to understand its behavior under UV light exposure. This research by Watanabe et al. (2015) might provide insights into the stability and reactivity of this compound under similar conditions, highlighting the importance of solvent choice in drug formulation and stability studies Watanabe, Fukuyoshi, & Oda, 2015.
Anticonvulsant and Pain-Attenuating Properties
The modification of primary amino acid derivatives to enhance anticonvulsant and pain-attenuating properties, as investigated by King et al. (2011), suggests that derivatives of this compound could potentially be tailored for similar biomedical applications. This study underlines the role of chemical modifications in developing therapeutic agents with improved efficacy and reduced side effects King et al., 2011.
Synthesis for Azo Disperse Dyes
The synthesis and characterization of related compounds for applications in dye production, as presented by Yang Man-li (2008), may also be relevant to this compound. Such compounds can serve as intermediates in the production of azo disperse dyes, indicating potential industrial applications beyond pharmaceuticals Yang Man-li, 2008.
Novel Anticancer Drug Synthesis
Gopal Sharma et al. (2018) explored the synthesis, structure, and molecular docking analysis of an anticancer drug, demonstrating the potential of amino-phenyl and phenoxy acetamide derivatives in cancer treatment. This suggests that this compound could be a candidate for further investigation in the search for new anticancer agents Sharma et al., 2018.
Properties
IUPAC Name |
N-(3-amino-2-methylphenyl)-2-(3-fluorophenoxy)acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15FN2O2/c1-10-13(17)6-3-7-14(10)18-15(19)9-20-12-5-2-4-11(16)8-12/h2-8H,9,17H2,1H3,(H,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZPQFVFIXYHDCN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1NC(=O)COC2=CC(=CC=C2)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15FN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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